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Compound Focus: Triphenylgermane

CAS No.: 2816-43-5

Cat. No.: S1905349

Core Characteristics of Triphenylgermane

Property Specification

CAS Number 2816-43-5 [1] [2]

Molecular Formula CisHi6Ge / (CeHs)3GeH [1] [2]

Molecular Weight 304.96 g/mol [1] [2]

Appearance White to off-white or pale yellow powder or crystals [1] [2]
Melting Point 40 - 43 °C [1] [2]

Purity > 95% [1]

Storage Conditions Store at room temperature [1]

Reactivity and Applications Profile

Triphenylgermane functions as a catalyst and precursor in synthetic and materials chemistry.
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e Catalytic Application: Triphenylgermane, in the form of triphenylgermyl propionate, effectively
catalyzes the one-pot, multicomponent synthesis of dihydropyrimidin-2(1H)-thione derivatives (a
modified Biginelli reaction). This method offers advantages of excellent yield and shorter reaction
times [3].

¢ Role in Synthesis and Materials: It is widely utilized as a research chemical in:

o Organometallic Chemistry: Serving as a precursor for other organometallic compounds [1].

o Material Science: Investigated for developing new materials with tailored properties and used
in the production of germanium-based semiconductors [1].

o Pharmaceutical Research: Its potential is being explored in drug formulation and targeting
specific biological pathways [1].

Experimental and Handling Considerations

¢ Stability and Handling: Triphenylgermane exhibits low hydrolytic sensitivity, meaning it does not
readily react with water under neutral conditions [2]. This property facilitates handling in various
experimental setups.

e Catalytic Reaction Protocol: An example protocol for its use as a catalyst is summarized below. The
diagram illustrates the workflow for synthesizing dihydropyrimidin-2(1H)-thione derivatives.
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Workflow for the catalytic synthesis using triphenylgermane
Key Steps:

¢ Reaction Setup: Combine the carbonyl compound, thiourea, and solvent in a round-bottom flask.

e Catalyst Addition: Add a catalytic amount of triphenylgermyl propionate.

¢ Reaction Execution: Heat the mixture with stirring under reflux conditions for a defined period
(reaction times are generally short).

¢ Product Isolation: After completion, cool the mixture and isolate the product via filtration or work-up.

e Characterization: Characterize the final product using spectroscopic techniques (FT-IR, Multinuclear
NMR) and potentially single-crystal XRD [3].

Key Characteristics Summary

¢ Versatile Reagent: Triphenylgermane is a valuable compound in research, functioning both as a
catalyst and a synthetic precursor.

¢ Proven Catalytic Efficiency: It demonstrates high efficacy in facilitating multicomponent reactions,
leading to good yields of heterocyclic products.

e Broad Applicability: Its utility spans several fields, including organometallic chemistry, materials
science (notably semiconductors), and pharmaceutical research.

¢ Practical Handling: The compound's stability under neutral conditions and at room temperature
makes it relatively straightforward to handle in a laboratory setting.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b1905349#triphenylgermane-basic-reactivity-and-

characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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